Cas no 946339-09-9 (2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine)

2-4-(2-Chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine is a structurally complex pyrimidine derivative featuring both piperazine and piperidine moieties, which contribute to its potential as a versatile intermediate in medicinal chemistry. The presence of a 2-chlorobenzoyl group enhances its reactivity, making it suitable for further functionalization in drug discovery applications. Its pyrimidine core offers a stable scaffold for binding interactions, while the methyl and piperidinyl substitutions improve solubility and pharmacokinetic properties. This compound is particularly valuable in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders or receptor modulation, owing to its balanced lipophilicity and molecular rigidity. Its well-defined structure ensures reproducibility in research and development processes.

2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine structure

946339-09-9 structure

Product Name:2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine

CAS No:946339-09-9

MF:C₂₁H₂₆ClN₅O

MW:399.917043209076

CID:5946890

PubChem ID:27477825

Update Time:2025-06-08

2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine
- Methanone, (2-chlorophenyl)[4-[4-methyl-6-(1-piperidinyl)-2-pyrimidinyl]-1-piperazinyl]-
- (2-chlorophenyl)(4-(4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)piperazin-1-yl)methanone
- 946339-09-9
- F2075-0603
- 2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine
- AKOS005010415
- Inchi： 1S/C21H26ClN5O/c1-16-15-19(25-9-5-2-6-10-25)24-21(23-16)27-13-11-26(12-14-27)20(28)17-7-3-4-8-18(17)22/h3-4,7-8,15H,2,5-6,9-14H2,1H3
- InChI Key： HZYYLIJUQNWSNC-UHFFFAOYSA-N
- SMILES： C(C1=CC=CC=C1Cl)(N1CCN(C2=NC(N3CCCCC3)=CC(C)=N2)CC1)=O

Computed Properties

Exact Mass: 399.1825882g/mol
Monoisotopic Mass: 399.1825882g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 3
Complexity: 521
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 52.6Å²

Experimental Properties

Density: 1.262±0.06 g/cm3(Predicted)
Boiling Point: 633.7±65.0 °C(Predicted)
pka: 11.66±0.50(Predicted)

2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2075-0603-2μmol	2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine	946339-09-9	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2075-0603-5μmol	2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine	946339-09-9	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2075-0603-10μmol	2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine	946339-09-9	90%+	10μl	$103.5	2023-05-16
Life Chemicals	F2075-0603-20μmol	2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine	946339-09-9	90%+	20μl	$118.5	2023-05-16
Life Chemicals	F2075-0603-1mg	2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine	946339-09-9	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2075-0603-2mg	2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine	946339-09-9	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2075-0603-3mg	2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine	946339-09-9	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2075-0603-4mg	2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine	946339-09-9	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2075-0603-5mg	2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine	946339-09-9	90%+	5mg	$103.5	2023-05-16
Life Chemicals	F2075-0603-10mg	2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine	946339-09-9	90%+	10mg	$118.5	2023-05-16

2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine

Comprehensive Overview of 2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine (CAS No. 946339-09-9)

The compound 2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine (CAS No. 946339-09-9) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine core substituted with piperazine and piperidine moieties, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with diverse protein targets.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and targeted therapies. 2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine aligns with this trend, as its structural complexity allows for selective binding to enzymes and receptors. This specificity is crucial for minimizing off-target effects, a key concern in drug development. The compound's chlorobenzoyl group further enhances its pharmacokinetic properties, improving stability and bioavailability.

The synthesis of 946339-09-9 involves multi-step organic reactions, including amide coupling and nucleophilic substitution, which are well-documented in peer-reviewed literature. Its piperazine and piperidine rings contribute to its solubility and membrane permeability, making it suitable for oral administration. These attributes have led to its exploration in preclinical studies for conditions such as inflammatory disorders and metabolic diseases, where kinase inhibition plays a pivotal role.

From an industrial perspective, 2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine is often discussed in the context of structure-activity relationship (SAR) optimization. Medicinal chemists frequently search for derivatives of this compound to enhance efficacy or reduce toxicity. The pyrimidine scaffold is particularly versatile, allowing for modifications that can tailor the molecule for specific applications, such as GPCR targeting or enzyme inhibition.

Environmental and safety considerations are also critical when working with 946339-09-9. While it is not classified as hazardous under current regulations, proper handling protocols are essential to ensure workplace safety. The compound's stability under various pH conditions and its degradation pathways are areas of ongoing research, particularly for green chemistry initiatives aimed at reducing synthetic waste.

In summary, 2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine represents a compelling example of modern medicinal chemistry innovation. Its multifaceted applications, from drug discovery to biochemical tool development, underscore its importance in scientific and industrial settings. As research continues to uncover its full potential, this compound is poised to remain a focal point in the quest for next-generation therapeutics.